Cas no 22199-85-5 (Pregna-1,4-diene-3,20-dione,16,21-bis(acetyloxy)-9-chloro-11,17-dihydroxy-, (11b,16a)- (9CI))

• Product Name: Pregna-1,4-diene-3,20-dione,16,21-bis(acetyloxy)-9-chloro-11,17-dihydroxy-, (11b,16a)- (9CI)
• CAS No: 22199-85-5
• MF: C₂₅H₃₁ClO₈
• MW: 494.961847543716
• CID: 281298
• PubChem ID: 133083004
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,16,21-bis(acetyloxy)-9-chloro-11,17-dihydroxy-, (11b,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,16,21-bis(acetyloxy)-9-chloro-11,17-dihydroxy-, (11b,16a)- (9CI)
• 9.ALPHA.-CHLORO-11.BETA.,16.ALPHA.,17.ALPHA.,21-TETRAHYDROXY-1,4-PREGNADIENE-3,20-DIONE 16,21-DIACETATE
• AP6Z7S65IW
• Pregna-1,4-diene-3,20-dione, 16,21-bis(acetyloxy)-9-chloro-11,17-dihydroxy-, (11beta,16alpha)-
• UNII-AP6Z7S65IW
• PREGNA-1,4-DIENE-3,20-DIONE, 16,21-BIS(ACETYLOXY)-9-CHLORO-11,17-DIHYDROXY-, (11.BETA.,16.ALPHA.)-
• 9alpha-Chloro-11beta,16alpha,17alpha,21-tetrahydroxy-1,4-pregnadiene-3,20-dione 16,21-diacetate
• 22199-85-5

• Inchi： 1S/C25H31ClO8/c1-13(27)33-12-20(31)25(32)21(34-14(2)28)10-18-17-6-5-15-9-16(29)7-8-22(15,3)24(17,26)19(30)11-23(18,25)4/h7-9,17-19,21,30,32H,5-6,10-12H2,1-4H3/t17-,18-,19-,21+,22-,23-,24-,25+/m0/s1
• InChI Key： AZUDGWCGUPYROA-RBWIMXSLSA-N
• SMILES： Cl[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H]([C@](C(COC(C)=O)=O)([C@@]1(C)C[C@@H]2O)O)OC(C)=O)=O)C

Computed Properties

• Exact Mass: 494.17083
• Monoisotopic Mass: 494.170746
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 127

Experimental Properties

• Density: 1.37
• Boiling Point: 637.7°Cat760mmHg
• Flash Point: 339.5°C
• Refractive Index: 1.588
• PSA: 127.2